Cas no 1261898-92-3 (2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 1261898-92-3
• MF: C₁₄H₇ClF₄O₂
• MW: 318.650797128677
• MDL: MFCD18322478
• CID: 1223020
• PubChem ID: 53228297
• Update Time: 2025-05-20

2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid
• 2-Chloro-5-(2-fluoro-3-trifluoromethylphenyl)benzoic acid, 95%
• 1261898-92-3
• 2-CHLORO-5-(2-FLUORO-3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• DTXSID40691830
• MFCD18322478
• 4-Chloro-2'-fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid

• MDL： MFCD18322478
• Inchi： 1S/C14H7ClF4O2/c15-11-5-4-7(6-9(11)13(20)21)8-2-1-3-10(12(8)16)14(17,18)19/h1-6H,(H,20,21)
• InChI Key： XXFYNVLZWUAPSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC=C(C(F)(F)F)C=1F

Computed Properties

• Exact Mass: 318.0070698g/mol
• Monoisotopic Mass: 318.0070698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic Acid

2-Chloro-5-[2-Fluoro-3-(Trifluoromethyl)Phenyl]Benzoic Acid: Recent Advances in Research

2-Chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic acid, identified by the CAS number 1261898-92-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, including a chloro group at position 2 and a trifluoromethyl-substituted phenyl ring at position 5, exhibits remarkable chemical and biological properties. Recent studies have shed light on its potential applications in drug development, particularly in the design of novel therapeutic agents targeting various diseases.

The synthesis of 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic acid involves a series of intricate organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Researchers have optimized these processes to achieve higher yields and better purity, making this compound more accessible for large-scale studies. The compound's stability under various conditions has also been thoroughly investigated, revealing its suitability for use in diverse chemical environments.

In terms of pharmacological activity, recent findings indicate that 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic acid demonstrates potent anti-inflammatory and antioxidant properties. These attributes make it a promising candidate for the development of drugs targeting chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, preliminary studies suggest that this compound may exhibit selective inhibitory effects on certain enzymes associated with cancer progression, highlighting its potential as an anticancer agent.

The environmental impact of CAS No. 1261898-92-3 has also been a topic of recent research. Studies conducted under controlled laboratory conditions reveal that this compound undergoes biodegradation under specific microbial and enzymatic conditions, suggesting that it may not pose significant long-term risks to ecosystems when properly managed. However, further research is required to fully understand its environmental fate and potential toxicity to aquatic organisms.

In conclusion, 2-chloro-5-[2-fluoro-3-(trifluoromethyl)phenyl]benzoic acid, with its unique chemical structure and promising biological activities, represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing medical treatments and contributing to sustainable chemical practices.